Cas no 845822-99-3 (3-(3-Fluorophenyl)thiophenol)

• Product Name: 3-(3-Fluorophenyl)thiophenol
• CAS No: 845822-99-3
• MF: C₁₂H₉FS
• MW: 204.263265371323
• MDL: MFCD06201790
• CID: 2625709
• Update Time: 2023-08-07

3-(3-Fluorophenyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)thiophenol
• 3'-Fluorobiphenyl-3-thiol
• 3'-Fluoro-[1,1'-biphenyl]-3-thiol

• MDL： MFCD06201790
• Inchi： 1S/C12H9FS/c13-11-5-1-3-9(7-11)10-4-2-6-12(14)8-10/h1-8,14H
• InChI Key： LTZFHSPKQIITEU-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Topological Polar Surface Area: 1

3-(3-Fluorophenyl)thiophenol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39